Cas no 841-67-8 ((S)-Thalidomide)

• Product Name: (S)-Thalidomide
• CAS No: 841-67-8
• MF: C₁₃H₁₀N₂O₄
• MW: 258.229503154755
• CID: 723969
• PubChem ID: 92142
• Update Time: 2025-11-02

(S)-Thalidomide Chemical and Physical Properties

Names and Identifiers

• 1H-Isoindole-1,3(2H)-dione,2-[(3S)-2,6-dioxo-3-piperidinyl]-
• (S)-(-)-Thalidomide
• (-)-(S)-1,3-dioxo-2-(2',6'-dioxopiperidin-3'-yl
• (-)-N-[(S)-2,6-Dioxo-3-piperidinyl]phthalimide
• (-)-THALIDOMIDE &N-[(S)-2,6-Dioxopiperidine-3-yl]phthalimide
• (3S)-3-(1,3-Dioxo-2H-isoindole-2-yl)piperidine-2,6-dione
• 2-[(3S)-2,6-Dioxo-3-piperidyl]-1H-isoindole-1,3(2H)-dione
• 6-dioxo-3-piperidinyl)-3(2h)-dion(s)-1h-isoindole-2-(2
• 6-dioxo-3-piperidyl)-n-(l-(-)-phthalimid
• L-thalidomide
• S(-)-2-(2,6-DIOXO-3-PIPERIDINYL)-1H-ISOINDOLE-1,3(2H)-DIONE
• (S)-Thalidomide
• CAS-50-35-1
• NCGC00015989-01
• NCGC00024708-01
• 2-[(3S)-2,6-dioxopiperidin-3-yl]-2,3-dihydro-1H-isoindole-1,3-dione
• MS-23635
• EF2
• Phthalimide, N-(2,6-dioxo-3-piperidyl)-, L-(-)-
• EN300-7507076
• CS-0021928
• rac-2-(2,6-Dioxo-3-piperidinyl)-1H-isoindole-1,3(2H)-dione
• Phthalimide, N-(2,6-dioxo-3-piperidyl)-, (-)-
• Thalidomide; N-(2,6-dioxo-3-piperidyl)phalimide
• Thalidomide, (-)-
• NS00099188
• (-)-Thalidomide, >98%, solid
• Lopac-T-144
• Thalidomide, L-
• 4ci1
• MLS001333074
• CHEMBL426123
• TG87FSR590
• SMR000857221
• S(-)-3-(3-AMINO-PHTHALIMIDO)-GLUTARAMIDE
• HY-14658A
• ENMD-0995
• 841-67-8
• NCGC00016220-01
• (-)-Thalidomide
• 1H-Isoindole-1,3(2H)-dione, 2-(2,6-dioxo-3-piperidinyl)-, (S)-
• NCGC00015989-02
• BDBM65457
• DTXSID1046972
• (S)-2-(2,6-dioxopiperidin-3-yl)isoindoline-1,3-dione
• S-(-)-Thalidomide
• SCHEMBL455269
• NSC 91730
• ENMD 0995
• CHEBI:61918
• HMS2230K15
• AKOS040736375
• Q27131493
• UNII-TG87FSR590
• Tocris-0652
• A828082
• 2-[(3S)-2,6-dioxo-3-piperidinyl]isoindole-1,3-dione
• EX-A7843G
• S-Thalidomide
• 2-[(3S)-2,6-bis(oxidanylidene)piperidin-3-yl]isoindole-1,3-dione
• 2-[(3S)-2,6-dioxopiperidin-3-yl]-1H-isoindole-1,3(2H)-dione
• Thalidomide, (S)-
• NSC-91730
• MLS001333073
• 2-[(3S)-2,6-dioxopiperidin-3-yl]isoindole-1,3-dione
• G12479
• DA-48869

• Inchi： 1S/C13H10N2O4/c16-10-6-5-9(11(17)14-10)15-12(18)7-3-1-2-4-8(7)13(15)19/h1-4,9H,5-6H2,(H,14,16,17)/t9-/m0/s1
• InChI Key： UEJJHQNACJXSKW-VIFPVBQESA-N
• SMILES： O=C1[C@H](CCC(N1)=O)N1C(C2C=CC=CC=2C1=O)=O

Computed Properties

• Exact Mass: 258.06400
• Monoisotopic Mass: 258.064057
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 1
• Complexity: 449
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 83.6

Experimental Properties

• Color/Form: 针状
• Density: 1.2944 (rough estimate)
• Melting Point: 269-271°C
• Boiling Point: 401.48°C (rough estimate)
• Flash Point: 262.1°C
• Refractive Index: 1.5300 (estimate)
• Solubility: DMSO: soluble
• PSA: 83.55000
• LogP: 0.35450

(S)-Thalidomide Security Information

• Hazardous Material transportation number：UN 2811 6.1/PG 2
• WGK Germany：3
• Hazard Category Code： 61-22
• Safety Instruction： 53-36/37/39-45
• RTECS：TI4925050
• Hazardous Material Identification：
• Risk Phrases：R61

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoindoles and derivatives Isoindolones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoindoles and derivatives Isoindolines Isoindolones

Additional information on (S)-Thalidomide

Comprehensive Guide to (S)-Thalidomide (CAS No. 841-67-8): Properties, Applications, and Research Insights

(S)-Thalidomide, with CAS No. 841-67-8, is a stereoisomer of the well-known compound Thalidomide. This molecule has garnered significant attention in the fields of pharmaceutical research and medicinal chemistry due to its unique properties and potential therapeutic applications. Unlike its counterpart, the (R)-Thalidomide, the (S)-enantiomer has distinct biological activities, making it a subject of ongoing scientific exploration.

The chemical structure of (S)-Thalidomide features a phthalimide ring and a glutarimide moiety, which contribute to its chirality and biological interactions. Researchers have extensively studied its mechanism of action, particularly its role in modulating inflammatory responses and angiogenesis. These properties have led to investigations into its potential use for autoimmune diseases and cancer treatment.

One of the most hot topics surrounding (S)-Thalidomide is its selective activity compared to the racemic mixture. Scientists are exploring how the enantiopure form can minimize side effects while maximizing therapeutic benefits. This aligns with current trends in precision medicine, where chiral drugs are gaining prominence for their targeted effects.

In the pharmaceutical market, (S)-Thalidomide is primarily used in research settings, with a growing demand for high-purity standards. Its applications extend to drug development and biological studies, particularly in understanding teratogenicity and immunomodulation. Recent studies have also highlighted its potential in neurodegenerative disease research, a field that attracts significant public interest.

The synthesis of (S)-Thalidomide involves advanced chiral separation techniques or asymmetric synthesis, making it a valuable compound for organic chemistry research. Analytical methods such as HPLC and chiral chromatography are crucial for ensuring its enantiomeric purity, a key quality parameter for researchers.

From an SEO perspective, common search queries related to (S)-Thalidomide include "Thalidomide enantiomers difference", "(S)-Thalidomide uses in medicine", and "CAS 841-67-8 supplier". These reflect the public's interest in its pharmacological properties and commercial availability. The compound's association with historical pharmaceutical developments also makes it a frequent subject of academic searches.

Current research trends focus on understanding the molecular targets of (S)-Thalidomide and developing derivatives with improved safety profiles. This aligns with the broader pharmaceutical industry's shift toward safer chiral drugs. The compound's unique stereochemical properties continue to make it a valuable tool for drug discovery programs worldwide.

For researchers working with (S)-Thalidomide, proper storage conditions and handling protocols are essential to maintain its chemical stability. The compound typically requires protection from light and moisture, with recommended storage at controlled temperatures. These practical considerations are frequently searched by laboratory professionals.

The regulatory status of (S)-Thalidomide varies by region, reflecting its complex history. While not approved for clinical use as a single enantiomer, it remains an important research chemical for academic and pharmaceutical institutions. This regulatory aspect generates significant online queries from research communities and pharmaceutical professionals.

Looking ahead, the future of (S)-Thalidomide research appears promising, with potential applications in targeted therapies and disease modification. Its study contributes to our understanding of chirality in drug design, a fundamental concept in modern medicinal chemistry. As research continues, new insights into its biological activities may lead to innovative therapeutic approaches.